Cas no 2248297-58-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate
• CAS No: 2248297-58-5
• MF: C₁₆H₁₅N₃O₅
• MW: 329.307403802872
• CID: 6599687
• PubChem ID: 165719645
• Update Time: 2025-11-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248297-58-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate
• EN300-6516537

• Inchi： 1S/C16H15N3O5/c1-2-12-17-13(23-18-12)8-5-9-14(20)24-19-15(21)10-6-3-4-7-11(10)16(19)22/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key： XLGDSPSDFJOKDU-UHFFFAOYSA-N
• SMILES： O(C(CCCC1=NC(CC)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.10117059g/mol
• Monoisotopic Mass: 329.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate (CAS: 2248297-58-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate (CAS: 2248297-58-5) has recently emerged as a subject of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an isoindole-1,3-dione moiety with a 3-ethyl-1,2,4-oxadiazole group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent research has highlighted the synthetic pathways for this compound, emphasizing its efficient production through multi-step organic reactions. The presence of the 1,2,4-oxadiazole ring is particularly noteworthy, as this heterocycle is known for its bioisosteric properties and ability to enhance metabolic stability. Studies have demonstrated that the incorporation of the 3-ethyl group improves the compound's lipophilicity, thereby influencing its pharmacokinetic profile. These synthetic advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate have revealed its activity as a modulator of specific biological targets. Preliminary in vitro assays indicate its affinity for enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with certain protein kinases has been explored, opening avenues for oncology research. These findings are supported by molecular docking studies, which predict favorable binding interactions with key amino acid residues in target proteins.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of inflammation and cancer have shown dose-dependent efficacy, with minimal observed toxicity at therapeutic doses. The compound's ability to cross the blood-brain barrier has also been investigated, indicating possible applications in neurodegenerative disorders. However, further studies are required to fully elucidate its safety profile and optimize dosing regimens for clinical translation.

The latest research also explores the compound's potential as a prodrug. The isoindole-1,3-dione moiety is hypothesized to undergo enzymatic cleavage in vivo, releasing active metabolites with enhanced bioavailability. This prodrug strategy could address challenges related to poor solubility or rapid metabolism, common issues in drug development. Analytical techniques such as LC-MS and NMR spectroscopy have been employed to characterize these metabolites and their pharmacokinetic behavior.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)butanoate represents a promising scaffold for drug discovery. Its multifaceted pharmacological profile, combined with advances in synthetic chemistry, positions it as a valuable candidate for further investigation. Future research should focus on mechanistic studies, toxicological assessments, and formulation development to accelerate its transition from bench to bedside. This compound exemplifies the innovative approaches driving modern chemical biology and pharmaceutical science.